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Compound of Interest

Compound Name: 2-Arachidonoyl glycerol-d5

Cat. No.: B584892 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and regulatory

compliance. This guide provides essential information for the safe disposal of 2-Arachidonoyl
glycerol-d5, a deuterated internal standard commonly used in the quantification of the

endogenous cannabinoid 2-Arachidonoyl glycerol (2-AG)[1].

Key Safety Considerations:

2-Arachidonoyl glycerol-d5 is typically supplied as a solution in acetonitrile[2]. Therefore, the

primary hazards are associated with the solvent. Acetonitrile is a highly flammable liquid and

vapor that is harmful if swallowed, in contact with skin, or inhaled. It can also cause serious eye

irritation[3].

When handling this product, it is crucial to work in a well-ventilated area, preferably a chemical

fume hood, and to wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves, protective clothing, and eye protection[3][4]. Avoid contact with heat, sparks,

open flames, and hot surfaces[3].

Disposal Procedures
The disposal of 2-Arachidonoyl glycerol-d5 and its solutions must be conducted in

accordance with all applicable federal, state, and local environmental regulations. As a

hazardous material, it should not be disposed of in standard laboratory drains or as regular

solid waste.
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Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste containing 2-Arachidonoyl glycerol-d5, including unused solutions,

contaminated consumables (e.g., pipette tips, vials), and rinsates, in a designated and

properly labeled hazardous waste container.

The container must be compatible with acetonitrile and clearly labeled with "Hazardous

Waste," the chemical name ("2-Arachidonoyl glycerol-d5 in Acetonitrile"), and the

associated hazards (e.g., "Flammable," "Toxic").

Container Management:

Keep the hazardous waste container tightly closed when not in use[3].

Store the waste container in a designated, well-ventilated, and secure area away from

heat and ignition sources.

Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.

Do not take action without suitable protective clothing[4].

Cover the spill with a suitable absorbent material (e.g., vermiculite, dry sand).

Collect the absorbed material using non-sparking tools and place it in the designated

hazardous waste container for disposal[3][4].

Do not let the product enter drains[4].

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
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Provide the disposal contractor with a complete and accurate description of the waste,

including the Safety Data Sheet (SDS) if available.

Chemical and Physical Properties
The following table summarizes key quantitative data for 2-Arachidonoyl glycerol-d5.

Property Value

Molecular Formula C23H33D5O4[1][2]

Molecular Weight 383.6 g/mol [1][2]

Purity ≥99% deuterated forms (d1-d5)[1][2]

Formulation
A solution in acetonitrile (typically 500 µg/ml)[1]

[2]

Storage Temperature -80°C[1]

Experimental Workflow and Disposal Pathway
The following diagram illustrates the typical workflow for experiments involving 2-Arachidonoyl
glycerol-d5 and the subsequent disposal pathway.
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Figure 1. Experimental and Disposal Workflow

This guide is intended to provide a framework for the safe disposal of 2-Arachidonoyl
glycerol-d5. It is imperative that all laboratory personnel consult their institution's specific

safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) before handling

this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b584892?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/362162/2-arachidonoyl-glycerol-d5
https://www.biocompare.com/11119-Chemicals-and-Reagents/16361181-2-Arachidonoyl-Glycerol-d5/
https://cdn.caymanchem.com/cdn/msds/362160m.pdf
https://documents.tocris.com/pdfs/tocris_msds/1298_sds.pdf?1626013613
https://www.benchchem.com/product/b584892#2-arachidonoyl-glycerol-d5-proper-disposal-procedures
https://www.benchchem.com/product/b584892#2-arachidonoyl-glycerol-d5-proper-disposal-procedures
https://www.benchchem.com/product/b584892#2-arachidonoyl-glycerol-d5-proper-disposal-procedures
https://www.benchchem.com/product/b584892#2-arachidonoyl-glycerol-d5-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b584892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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